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Compound of Interest

Compound Name: Iso-propyl 4-hydroxyphenylacetate

Cat. No.: B1640225

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of iso-propyl 4-hydroxyphenylacetate
(isopropylparaben) with other widely used parabens, namely methylparaben, ethylparaben,
propylparaben, and butylparaben. The information presented is supported by experimental data
to assist researchers, scientists, and drug development professionals in making informed
decisions regarding the selection and application of these preservatives.

Chemical and Physical Properties

Parabens are esters of p-hydroxybenzoic acid and are extensively used as preservatives in
pharmaceuticals, cosmetics, and food products due to their broad-spectrum antimicrobial
activity.[1][2] Their efficacy and physicochemical properties are largely influenced by the length
and structure of their alkyl side chains.[2]

Table 1: Comparison of Chemical and Physical Properties of Common Parabens
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- ) Methylpara Ethylparabe Propylpara Isopropylpa Butylparabe
roper
S ben n ben raben n
Propan-2-yl
Methyl 4- Ethyl 4- Propyl 4- 4 Butyl 4-
IUPAC Name  hydroxybenz hydroxybenz hydroxybenz hydroxybenz
hydroxybenz
oate oate oate oate
oate
CAS Number  99-76-3 120-47-8 94-13-3 4191-73-5 94-26-8
Molecular
CsHsOs CoH1003 C10H1203 C10H1203 C11H1403
Formula
Molecular
Weight ( 152.15 166.17 180.20 180.20 194.23
g/mol)
Melting Point
“0) 125-128 116-118 96-99 84-86 68-71
Water
Solubility (
0.25 0.17 0.05 0.07 0.02
g/100g at
25°C)
LogP
(Octanol-
Water 1.96 2.47 3.04 2.90 3.57
Partition
Coefficient)

Antimicrobial Efficacy

The antimicrobial activity of parabens generally increases with the length of the alkyl chain.[2]
[3] This is attributed to their mechanism of action, which involves the disruption of microbial
membrane transport processes and inhibition of DNA and RNA synthesis.[2] Longer alkyl
chains enhance lipophilicity, facilitating greater interaction with the microbial cell membrane.

Table 2: Minimum Inhibitory Concentration (MIC) of Parabens against Representative
Microorganisms
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Microorgani Methylpara Ethylparabe Propylpara Isopropylpa Butylparabe

sm ben (%) n (%) ben (%) raben (%) n (%)
Staphylococc
0.10-0.20 0.05-0.10 0.02 - 0.05 0.03-0.06 0.01-0.02
us aureus
Escherichia
i 0.10-0.20 0.10-0.15 0.05-0.10 0.06 - 0.12 0.02 - 0.05
coli
Pseudomona
_ >0.20 >0.20 0.10-0.20 0.15->0.20 0.05-0.10
s aeruginosa
Candida
) 0.10-0.15 0.05-0.10 0.02 - 0.05 0.03-0.07 0.01-0.02
albicans
Aspergillus
_ 0.05-0.10 0.02 - 0.05 0.01-0.02 0.01-0.03 <0.01
niger

(Data compiled from multiple sources. Specific MIC values can vary based on the test method
and specific strain.)

Estrogenic Activity

Parabens are known to exhibit weak estrogenic activity by binding to estrogen receptors (ERa
and ER[).[4] This activity is a key consideration in their safety assessment. The estrogenic
potency of parabens also correlates with the length and structure of the alkyl chain, with longer
and branched chains generally showing higher activity.[4]

Table 3: In Vitro Estrogenic Activity of Parabens
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Relative
Paraben Assay Type Endpoint ECso (M) Potency
(Estradiol = 1)
Yeast Estrogen [B-galactosidase
Methylparaben o ~180 ~1x10-°
Screen (YES) activity
Yeast Estrogen [3-galactosidase
Ethylparaben o ~10 ~1.8x10°3
Screen (YES) activity
Yeast Estrogen B-galactosidase
Propylparaben o ~3.3 ~5.5x 10-5
Screen (YES) activity
ER _
o Luciferase
Isopropylparaben  Transcriptional o ~5.0 ~3.6 x 105
o activity
Activation
Yeast Estrogen B-galactosidase
Butylparaben ~1.2 ~1.5x10~4

Screen (YES)

activity

(ECso values are approximate and can vary between studies and assay systems.)
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Extracellular Space

Paraben P
(e, Isopropylparaben)

Prepare serial two-fold dilutions of parabens
in sterile broth in a 96-well microtiter plate.

Inoculate each well with a standardized suspension
of the test microorganism (e.g., 5 x 105 CFU/mL).

Include positive (microorganism, no paraben)
and negative (broth only) controls.

Incubate the plate at the optimal temperature
for the microorganism (e.g., 37°C for 18-24 hours).

Visually inspect for turbidity or use a plate reader
to determine the lowest concentration with no visible growth.

This concentration is the Minimum Inhibitory
Concentration (MIC).
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Prepare serial dilutions of test parabens
and a positive control (e.g., 17p-estradiol).

:

Add dilutions to a 96-well plate and
allow the solvent to evaporate.

:

Add a culture of recombinant yeast containing the
human estrogen receptor (hER) and a reporter gene (lacZz).

:

Incubate the plate for 2-3 days at 32°C.

l

Add a chromogenic substrate for 3-galactosidase
(e.g., CPRG).

l

Measure the color change spectrophotometrically.
The intensity is proportional to estrogenic activity.

Calculate EC50 values from the dose-response curve.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at:
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hydroxyphenylacetate-to-other-parabens]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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